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Compound of Interest

Compound Name: CD2665

Cat. No.: B1668753

A Note on Nomenclature: The provided topic refers to "CD2665." As there is no officially
designated CD marker with this number, this document will focus on CD226, also known as
DNAX Accessory Molecule-1 (DNAM-1). CD226 is a key activating receptor on various immune
cells and a frequent subject of flow cytometry analysis, making it a likely candidate for the
intended topic.

Introduction

CD226 is a 65 kDa transmembrane glycoprotein belonging to the immunoglobulin superfamily.
[1] It is expressed on the surface of several immune cell populations, including natural killer
(NK) cells, T cells, B cells, monocytes, and platelets.[1][2] CD226 plays a crucial role in
immune surveillance by recognizing its ligands, CD155 (Poliovirus Receptor) and CD112
(Nectin-2), which are often upregulated on tumor cells and virus-infected cells.[3][4] This
recognition triggers downstream signaling cascades that promote immune cell activation,
cytotoxicity, and cytokine production.[3] Consequently, the analysis of CD226 expression by
flow cytometry is vital for researchers in immunology, oncology, and drug development to
characterize immune cell subsets, assess their activation status, and understand their
functional potential.

Data Presentation

Table 1: Expression of CD226 on Human Immune Cell Subsets
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Typical CD226

Cell Type Subpopulation . References
Expression Level
T Cells Naive CD8+ T Cells Moderate to High [51[6]
Effector/Memory ]
High [51[6]
CD8+ T Cells
Naive CD4+ T Cells Low to Moderate [7]
Activated CD4+ T
Upregulated [7]
Cells
Regulatory T Cells ]
Variable (can be low) [3]
(Tregs)
NK Cells CD56bright High [819]
CD56dim High [8][9]
B Cells Subsets Present on a subset [1][10]
Classical,
Monocytes Intermediate, Non- Present [1112]
classical
Table 2: Common Anti-Human CD226 Antibodies for Flow Cytometry
Recommended .
Supplier
Clone Isotype Fluorochrome References
Examples
S
BD Biosciences,
PE, APC, PE- eBioscience
11A8 Mouse 1gG1, K ) ) [8][11]
Cyanine7 (Thermo Fisher
Scientific)
- Miltenyi Biotec,
Purified, APC, )
DX11 Mouse 1gG1 PE Thermo Fisher [9][10]
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Experimental Protocols

Protocol 1: Imnmunophenotyping of CD226 on Human
Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes a direct immunofluorescence staining method for analyzing CD226
expression on the surface of PBMCs.

Materials:

Human peripheral blood collected in anticoagulant (e.g., EDTA, Heparin)

e Ficoll-Paque™ PLUS or similar density gradient medium

¢ Phosphate-Buffered Saline (PBS)

e Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.09% sodium azide)
e Anti-Human CD226 antibody (e.g., Clone 11A8, PE-Cyanine7)[8]

e Antibodies against other cell surface markers for subset identification (e.g., Anti-CD3, Anti-
CD56, Anti-CD8)

* |sotype control corresponding to the CD226 antibody (e.g., Mouse IgG1, k, PE-Cyanine7)[8]

 Viability dye (e.g., 7-AAD, Propidium lodide)

FACS tubes (5 mL polystyrene round-bottom tubes)
Procedure:
e PBMC Isolation:

o Isolate PBMCs from whole blood using density gradient centrifugation according to the
Ficoll-Pagque™ manufacturer's protocol.

o Wash the isolated PBMCs twice with PBS.
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o Resuspend the cell pellet in Flow Cytometry Staining Buffer and perform a cell count to
determine cell concentration and viability.

o Cell Staining:

o Adjust the cell suspension to a concentration of 1 x 10”7 cells/mL in cold Flow Cytometry
Staining Buffer.

o Aliquot 100 uL of the cell suspension (1 x 1076 cells) into each FACS tube.

o (Optional) Add an Fc receptor blocking reagent to prevent non-specific antibody binding
and incubate for 10 minutes at 4°C.

o Add the pre-titrated amount of fluorochrome-conjugated anti-CD226 antibody and other
cell surface marker antibodies to the appropriate tubes. For the negative control, add the
corresponding isotype control antibody. A typical concentration is 5 pL per test.[8][12]

o Vortex gently and incubate for 30 minutes at 4°C in the dark.
e Wash and Resuspend:

o Add 2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for
5 minutes at 4°C.

o Discard the supernatant.

o Repeat the wash step.

o Resuspend the cell pellet in 300-500 pL of Flow Cytometry Staining Buffer.
o Data Acquisition:

o Just before analysis, add a viability dye according to the manufacturer's instructions to
exclude dead cells.

o Acquire the samples on a flow cytometer. Ensure proper voltage settings and
compensation are established using single-stained controls.
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o Collect a sufficient number of events for robust statistical analysis (e.g., at least 50,000
events in the lymphocyte gate).

Visualizations
CD226 Signaling Pathway
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Click to download full resolution via product page

Caption: CD226 signaling cascade upon ligand binding.

Experimental Workflow for CD226 Flow Cytometry
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Flow Cytometry Workflow for CD226 Analysis
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Caption: Step-by-step workflow for CD226 analysis by flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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